Hypoxanthine, 2-fluoro-
Overview
Description
Scientific Research Applications
1. Isotachophoresis for Hypoxanthine Determination in Serum
Gustavsson, Olsson, and Waldenström (1982) developed an isotachophoretic method for determining hypoxanthine in serum. This technique, which used 5-Fluorouracil as an internal standard, showed potential for pediatric practice due to its adaptability to microscale applications (Gustavsson, Olsson, & Waldenström, 1982).
2. Fluorescence-Based Detection in Food Quality Assessment
Zhao et al. (2021) developed a novel fluorescence method using cysteine-functionalized copper nanoclusters for monitoring hypoxanthine in fish, providing a reliable method for assessing the freshness of aquatic products (Zhao et al., 2021).
3. Biomedical Diagnostic Applications
Zhang et al. (2018) reported the use of a fluorescent luminogen with aggregation-induced emission features, combined with xanthine oxidase, for detecting and quantifying hypoxanthine. This method holds great potential for biomedical diagnostics related to energy metabolism conditions (Zhang et al., 2018).
4. Hypoxanthine Biosensors for Meat and Fish Quality
Lawal and Adeloju (2012) reviewed the progress in the development and use of hypoxanthine biosensors, particularly for assessing fish and meat quality. They highlighted recent developments in screen-printed electrodes and nanomaterials for improved performance in hypoxanthine determination (Lawal & Adeloju, 2012).
5. Hypoxanthine as a Biomarker in Biomedical Applications
Orts-Arroyo, Castro, and Martínez-Lillo (2021) discussed the role of hypoxanthine in biochemistry research and biomedical applications, including its use as a biomarker in various disease states. They developed a diruthenium (III) compound for detecting hypoxanthine, which could lead to new sensor devices for its detection (Orts-Arroyo, Castro, & Martínez-Lillo, 2021).
properties
IUPAC Name |
2-fluoro-1,7-dihydropurin-6-one | |
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InChI |
InChI=1S/C5H3FN4O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H2,7,8,9,10,11) | |
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InChI Key |
YTHFUVWHVNGBAA-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=NC2=C(N1)C(=O)NC(=N2)F | |
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Molecular Formula |
C5H3FN4O | |
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DSSTOX Substance ID |
DTXSID501293384 | |
Record name | 2-Fluoro-1,7-dihydro-6H-purin-6-one | |
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Molecular Weight |
154.10 g/mol | |
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CAS RN |
1480-90-6 | |
Record name | 2-Fluoro-1,7-dihydro-6H-purin-6-one | |
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Record name | 2-Fluoro-1,7-dihydro-6H-purin-6-one | |
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